5-Amino-4-(1H-1,3-benzodiazol-2-YL)-1-(2-bromo-4-methylphenyl)-2,3-dihydro-1H-pyrrol-3-one

• Molecular Formula: C18H15BrN4O
• Molecular Weight: 383.2 g/mol
• IUPAC Name: 4-(1H-benzimidazol-2-yl)-1-(2-bromo-4-methylphenyl)-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C18H15BrN4O/c1-10-6-7-14(11(19)8-10)23-9-15(24)16(17(23)20)18-21-12-4-2-3-5-13(12)22-18/h2-8,20,24H,9H2,1H3,(H,21,22)
• InChI Key: VLTSRLZTPSZIJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CC(=C(C2=N)C3=NC4=CC=CC=C4N3)O)Br

Description

• This compound is a heterocyclic organic molecule with a complex structure. Let’s break it down:
  • The core structure consists of a pyrrole ring (a five-membered ring containing four carbon atoms and one nitrogen atom).
  • Attached to the pyrrole ring, we have:
    • An amino group (NH₂) at position 5.
    • A benzodiazole ring fused to the pyrrole at position 4.
    • A bromine atom (Br) and a methyl group (CH₃) on the benzene ring.
• Overall, it combines features from both pyrroles and benzodiazoles, making it an interesting compound for study.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Studying its reactivity and designing novel derivatives.

Biology: Investigating its interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Exploring potential drug candidates based on its structure.

Industry: Developing materials (e.g., dyes, polymers) using its unique properties.

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Similar Compounds: